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Compound of Interest

Compound Name: Lanopylin B2

Cat. No.: B15558972 Get Quote

Disclaimer: The term "Lanopylin B2" does not correspond to a recognized chemical entity in

standard databases. The provided information pertains to "Lanolin" and "Riboflavin (Vitamin

B2)" based on the user's query. Researchers should verify the identity of their specific

substance before applying these protocols.

Lanolin
Physical and Chemical Properties
Lanolin is a yellow, solid paste with no available information on its odor.[1] It is stable under

normal conditions and hazardous polymerization does not occur.[1]
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Property Value

Physical State Solid Paste[1]

Appearance Yellow[1]

Melting Point/Range 38 - 40 °C / 100.4 - 104 °F[1]

Flash Point 209 °C / 408.2 °F[1]

Autoignition Temperature 445 °C / 833 °F[1]

Water Solubility No information available

Incompatible Materials Strong oxidizing agents[1]

Hazardous Decomposition
Carbon monoxide (CO), Carbon dioxide (CO2)

[1]

Hazard Identification and Toxicity
Lanolin is not classified as a hazardous substance or mixture according to Regulation (EC) No

1272/2008. It does not require a hazard warning label in accordance with GHS criteria.

Endpoint Result

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

carcinogen by IARC, ACGIH, NTP, or OSHA.[2]

Experimental Protocols
Ventilation: Ensure adequate ventilation in the handling area.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles (compliant with EN 166).

[1]
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Hand Protection: Wear protective gloves (e.g., Nitrile rubber, Neoprene, Natural rubber,

PVC). Inspect gloves before use.[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Hygiene Measures:

Avoid contact with skin, eyes, or clothing.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands before breaks and after work.[1]

Remove and wash contaminated clothing before reuse.[1]

In case of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment as required. Ensure adequate

ventilation. Avoid contact with skin and eyes.[1]

Environmental Precautions: Prevent the product from entering drains.[2]

Containment and Cleaning:

Cover drains to prevent entry.[2]

Sweep up the spilled material and shovel it into suitable containers for disposal.[1]

Clean the affected area thoroughly.[2]
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Lanolin Spill Response Workflow

Keep the container tightly closed.[1]

Store in a dry and well-ventilated place.[1]

Avoid excess heat and incompatible materials like strong oxidizing agents.[1]

Proper Storage

Location Container Conditions

Dry Area Well-Ventilated Tightly Closed Away from Heat Away from Oxidizing Agents
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Lanolin Storage Conditions

Riboflavin (Vitamin B2)
Physical and Chemical Properties
Riboflavin is a yellow to orange-yellow crystalline powder with a slight odor.[3] It is a water-

soluble vitamin.[4]
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Property Value

Physical State Solid[3]

Appearance Yellow to orange-yellow crystalline powder[3]

Molecular Weight 376.4 g/mol [3]

Solubility
Soluble in alkaline solution, limited water

solubility[3][4]

Stability
Unstable to heat and light in alkaline solution.

More stable in acidic solution.[3]

Hazard Identification and Toxicity
Riboflavin is not considered a hazardous substance.[2] High-dose riboflavin does not cause

toxicity as excess amounts are excreted in the urine.[4] Intakes of riboflavin from food that are

many times the RDA have no observable toxicity.[5]

Endpoint Result

Acute Toxicity

Low toxicity. A No-Observed-Adverse-Effect

Level (NOAEL) of 410 mg/kg bw/day was based

on effects on urinary specific gravity and volume

in female rats.[6]

Genotoxicity
No mutagenic/genotoxic effects have been

indicated in available studies.[6]

Skin/Eye Irritation
A 50% aqueous preparation was not irritating to

the skin in rabbit studies.[6]

Experimental Protocols
Standard laboratory practices are sufficient for handling Riboflavin.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Riboflavin
https://pubchem.ncbi.nlm.nih.gov/compound/Riboflavin
https://pubchem.ncbi.nlm.nih.gov/compound/Riboflavin
https://pubchem.ncbi.nlm.nih.gov/compound/Riboflavin
https://www.ncbi.nlm.nih.gov/books/NBK525977/
https://pubchem.ncbi.nlm.nih.gov/compound/Riboflavin
https://www.sigmaaldrich.com/HK/zh/sds/sigma/l7387
https://www.ncbi.nlm.nih.gov/books/NBK525977/
https://ods.od.nih.gov/factsheets/Riboflavin-HealthProfessional/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009745/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear protective gloves.

Hygiene Measures:

Avoid inhalation of dust.[2]

After handling, wash hands thoroughly.

In case of skin contact, rinse the skin with water.[2]

In case of eye contact, rinse out with plenty of water.[2]

If inhaled: Move the person to fresh air.[2]

In case of skin contact: Take off contaminated clothing and rinse skin with water/shower.[2]

In case of eye contact: Rinse out with plenty of water. Remove contact lenses if present and

easy to do so.[2]

If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[2]

Store in a tightly closed container.

Protect from light.[3]

Store in a dry place.
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Riboflavin Storage Requirements
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Riboflavin Storage Requirements

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

